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Compound of Interest

Methyl 5-methoxy-3-
Compound Name:
oxopentanoate

cat. No.: B1332151

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Methyl 5-methoxy-3-oxopentanoate, also known as Nazarov's Reagent, is a versatile and
highly valuable building block in modern organic synthesis. Its unique trifunctional structure,
incorporating a methyl ester, a ketone, and a methoxy group, provides multiple reactive sites
for the construction of complex molecular architectures. This guide offers a comprehensive
overview of its synthesis, key reactions, and applications, with a particular focus on its role in
the synthesis of pharmaceutical intermediates.

Physicochemical Properties

A summary of the key physicochemical properties of Methyl 5-methoxy-3-oxopentanoate is
presented in Table 1. This data is crucial for its proper handling, storage, and application in
synthetic protocols.
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Property Value

Molecular Formula C7H1204

Molecular Weight 160.17 g/mol

CAS Number 62462-05-9

Appearance Colorless to pale yellow liquid
Boiling Point 69-73 °C at 0.35 mmHg
Density 1.111 g/mL at 25 °C

Synthesis of Methyl 5-methoxy-3-oxopentanoate

A reliable and efficient two-step synthesis of Methyl 5-methoxy-3-oxopentanoate can be
achieved via a Claisen condensation reaction followed by acylation. This method utilizes readily
available starting materials and provides good overall yields.

Synthetic Workflow
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Step 1: Claisen Condensation

Methyl 3-methoxypropanoate Dimethyl carbonate Sodium methoxide

+ Dimethyl carbonate Base

Step 2: Acylation & Workup

\4

> Imermedia@ Methyl acetate Acid Workup

+ Methyl cetate

Methyl 5-methoxy-3-oxopentanoate

Methyl 5-methoxy-3-oxopentanoate

Grignard/Wittig Reaction

Divinyl Ketone Precursor

+ LLewis Acid

Cyclopentenone
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Methyl 5-methoxy-3-oxopentanoate Active Pharmaceutical Ingredient (API)

Chemical Transformation

Functionalized Intermediate

Cyclization/Annulation

Heterocyclic Scaffold

Further Functionalization

API

Click to download full resolution via product page
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Block in Organic Synthesis]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1332151#methyl-5-methoxy-3-oxopentanoate-as-a-
building-block-in-organic-synthesis]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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